Cas no 1713463-86-5 ((4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine)

• Product Name: (4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine
• CAS No: 1713463-86-5
• MF: C₁₅H₁₂FN₅O₂
• MW: 313.286485671997
• CID: 5220494
• Update Time: 2025-06-09

(4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine

• Inchi： 1S/C15H12FN5O2/c16-10-7-5-9(6-8-10)13(17)15-18-14(19-20-15)11-3-1-2-4-12(11)21(22)23/h1-8,13H,17H2,(H,18,19,20)
• InChI Key： PBPHUUGBZHVFIM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(C1N=C(C2=CC=CC=C2[N+]([O-])=O)NN=1)N

Additional information on (4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine

Introduction to Compound CAS No. 1713463-86-5: (4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine

The compound with CAS No. 1713463-86-5, commonly referred to as (4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group with a triazole ring and a nitrophenyl group, making it a versatile molecule for advanced chemical applications.

Recent studies have highlighted the importance of such compounds in the development of novel materials for electronic applications. The presence of the triazole ring in the molecule contributes to its aromatic stability and enhances its ability to act as a potential building block for advanced materials. Furthermore, the fluorophenyl group introduces electronic versatility, enabling the compound to participate in a wide range of chemical reactions and interactions.

One of the most promising applications of this compound lies in its potential use as a precursor for the synthesis of advanced polymers and organic semiconductors. Researchers have demonstrated that the incorporation of such molecules into polymer frameworks can significantly improve their electrical properties, making them suitable for use in flexible electronics and optoelectronic devices. The nitrophenyl group within the molecule plays a critical role in these applications by introducing electron-withdrawing effects that can modulate the electronic properties of the resulting materials.

In addition to its material science applications, this compound has also been explored for its potential in medicinal chemistry. The combination of fluorophenyl, triazole, and nitrophenyl groups creates a unique pharmacophore that may exhibit bioactivity against various disease targets. Recent studies have focused on evaluating its potential as an inhibitor of key enzymes involved in metabolic disorders and cancer progression. While preliminary results are encouraging, further research is required to fully understand its therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the formation of the triazole ring through a click chemistry approach and subsequent functionalization with the fluorophenyl and nitrophenyl groups. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in industrial applications. However, further studies are needed to evaluate its long-term environmental impact and develop strategies for safe disposal.

In conclusion, (4-fluorophenyl)-[5-(2-nitrophenyl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 1713463-86-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemistry.